Cas no 338415-30-8 ((2Z)-2-{[(4-methoxyphenyl)amino]methylidene}-1H,2H-naphtho[2,1-b]furan-1-one)

• Product Name: (2Z)-2-{[(4-methoxyphenyl)amino]methylidene}-1H,2H-naphtho[2,1-b]furan-1-one
• CAS No: 338415-30-8
• MF: C₂₀H₁₅NO₃
• MW: 317.338005304337
• CID: 5745771
• PubChem ID: 3330522
• Update Time: 2023-11-11

(2Z)-2-{[(4-methoxyphenyl)amino]methylidene}-1H,2H-naphtho[2,1-b]furan-1-one Chemical and Physical Properties

Names and Identifiers

• CHEMBL2005518
• cid_5795208
• AKOS005088750
• (2Z)-2-[(4-methoxyanilino)methylidene]-1-benzo[e]benzofuranone
• 338415-30-8
• 3M-931
• 2-[(4-methoxyphenyl)iminomethyl]benzo[e][1]benzofuran-1-ol
• 2-[(4-methoxyanilino)methylene]naphtho[2,1-b]furan-1(2H)-one
• SMR000338006
• BDBM75822
• (2Z)-2-[[(4-methoxyphenyl)amino]methylidene]benzo[e][1]benzofuran-1-one
• (2Z)-2-[(4-methoxyanilino)methylidene]benzo[e][1]benzofuran-1-one
• HMS2659B24
• (2Z)-2-(p-anisidinomethylene)benzo[e]benzofuran-1-one
• (2Z)-2-{[(4-methoxyphenyl)amino]methylidene}-1H,2H-naphtho[2,1-b]furan-1-one
• MLS000755137
• Naphtho[2,1-b]furan-1(2H)-one, 2-[[(4-methoxyphenyl)amino]methylene]-

• Inchi： 1S/C20H15NO3/c1-23-15-9-7-14(8-10-15)21-12-18-20(22)19-16-5-3-2-4-13(16)6-11-17(19)24-18/h2-12,22H,1H3/b21-12+
• InChI Key： PNOFCMMJWIDROZ-CIAFOILYSA-N
• SMILES： O1C(/C=N/C2C=CC(=CC=2)OC)=C(C2=C1C=CC1C=CC=CC2=1)O

Computed Properties

• Exact Mass: 317.10519334g/mol
• Monoisotopic Mass: 317.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• Boiling Point: 498.1±45.0 °C(Predicted)
• pka: -0.16±0.20(Predicted)